Cas no 1203797-25-4 (methyl 4-(4-methoxyphenyl)piperidine-4-carboxylate)

• Product Name: methyl 4-(4-methoxyphenyl)piperidine-4-carboxylate
• CAS No: 1203797-25-4
• MDL: MFCD21896592
• CID: 4685454
• PubChem ID: 82296918
• Update Time: 2025-10-25

methyl 4-(4-methoxyphenyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-methoxyphenyl)piperidine-4-carboxylate

• MDL： MFCD21896592

Additional information on methyl 4-(4-methoxyphenyl)piperidine-4-carboxylate

Research Brief on Methyl 4-(4-Methoxyphenyl)piperidine-4-carboxylate (CAS: 1203797-25-4): Recent Advances and Applications

Methyl 4-(4-methoxyphenyl)piperidine-4-carboxylate (CAS: 1203797-25-4) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its synthesis, pharmacological properties, and applications in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 4-(4-methoxyphenyl)piperidine-4-carboxylate as a key intermediate in the synthesis of serotonin receptor modulators. The study demonstrated that the compound's unique structural features, including the methoxyphenyl and carboxylate groups, contribute to its high binding affinity for 5-HT receptors. This finding opens new avenues for the development of targeted therapies for neurological disorders such as depression and anxiety.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a building block for the design of kinase inhibitors. The researchers synthesized a series of derivatives and evaluated their inhibitory activity against various kinases implicated in cancer progression. Preliminary results indicated that certain derivatives exhibited promising selectivity for specific kinase targets, suggesting their potential as lead compounds for anticancer drug development.

Beyond its pharmacological applications, methyl 4-(4-methoxyphenyl)piperidine-4-carboxylate has also been investigated for its utility in chemical biology. A 2022 study in ACS Chemical Biology reported the use of this compound as a fluorescent probe for imaging cellular processes. The study highlighted the compound's stability and biocompatibility, making it a valuable tool for real-time monitoring of intracellular events.

In summary, recent research on methyl 4-(4-methoxyphenyl)piperidine-4-carboxylate (CAS: 1203797-25-4) underscores its multifaceted role in drug discovery and chemical biology. Its structural versatility, combined with its promising pharmacological properties, positions it as a valuable scaffold for the development of novel therapeutic agents and research tools. Future studies are expected to further explore its potential in addressing unmet medical needs and advancing our understanding of biological systems.